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Compound of Interest

Compound Name: (2-methyl-2-phenylpropyl) acetate

Cat. No.: B098411

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling, storage, and
use of (2-methyl-2-phenylpropyl) acetate (CAS No. 18755-52-7). The information is intended
to guide laboratory personnel in the safe and effective use of this compound in research and

development settings.

Chemical and Physical Properties

(2-methyl-2-phenylpropyl) acetate is a colorless to pale yellow liquid with a floral and fruity
fragrance.[1] It is primarily utilized as a fragrance and flavoring agent and serves as a key
intermediate in the synthesis of pharmaceuticals, notably Fexofenadine HCI.[2]

Table 1: Physical and Chemical Properties of (2-methyl-2-phenylpropyl) acetate
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Property Value Reference
Molecular Formula C12H1602 [3]
Molecular Weight 192.26 g/mol [1]
Appearance Colorless to pale yellow liquid [1]
Odor Floral and fruity [1]
Density Approximately 0.998 g/cm?3 [4]
Boiling Point 256.8 °C at 760 mmHg [4]
Flash Point 100.8 °C [4]
Insoluble in water; Soluble in
Solubility organic solvents such as [1]
alcohols.
Purity Typically 298% [5]

Storage Temperature

2-8°C

[5]

Safety, Handling, and Storage Protocols

While a complete, globally harmonized system (GHS) classification is not readily available, the

following handling and storage procedures are based on available safety data and best

laboratory practices. Users must consult the specific Safety Data Sheet (SDS) provided by their

supplier for comprehensive safety information.

Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles.

» Hand Protection: Wear compatible chemical-resistant gloves.

» Skin and Body Protection: Wear a laboratory coat.

o Respiratory Protection: Use in a well-ventilated area. If handling large quantities or if there is

a risk of inhalation, use a certified respirator.
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Handling Procedures

e Avoid contact with skin and eyes.[1]

Avoid inhalation of vapor.[1]

Keep away from ignition sources.[1]

Use personal protective equipment as specified above.

Ensure adequate ventilation in the handling area.

Storage Procedures

e Store in a cool, dry, and well-ventilated place.[6]

Keep the container tightly closed.

Store away from direct sunlight.[1]

Recommended storage temperature is between 2-8°C.[5]

The compound is stable under recommended storage conditions.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Consult a physician.

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

 |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb with liquid-binding material (sand, diatomite, acid binders,
universal binders, sawdust). Dispose of the contaminated material as waste according to
local regulations.

Experimental Protocols
Protocol for Use as a Reagent in Chemical Synthesis

This protocol outlines the general steps for using (2-methyl-2-phenylpropyl) acetate as a
reactant in a chemical synthesis, such as in the preparation of a derivative for pharmaceutical
development.

e Reaction Setup:

o Set up a clean, dry reaction vessel (e.g., a round-bottom flask) equipped with a magnetic
stirrer, a condenser, and an inert gas inlet (e.qg., nitrogen or argon).

o Ensure the reaction is performed in a fume hood.
» Reagent Addition:

o Charge the reaction vessel with the appropriate solvent and other reactants as dictated by
the specific synthetic procedure.

o Under an inert atmosphere, add (2-methyl-2-phenylpropyl) acetate to the reaction
mixture using a syringe or a dropping funnel.

e Reaction Monitoring:

o Monitor the progress of the reaction using a suitable analytical technique, such as Thin
Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid
Chromatography (HPLC).

e Work-up and Purification:
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o Once the reaction is complete, quench the reaction mixture as per the specific protocol
(e.g., by adding water or a quenching solution).

o Perform an extraction to isolate the product.

o Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium
sulfate).

o Filter off the drying agent.
o Remove the solvent under reduced pressure using a rotary evaporator.

o Purify the crude product using an appropriate technique, such as column chromatography
or distillation.

e Characterization:

o Characterize the final product using analytical methods such as Nuclear Magnetic
Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy
to confirm its identity and purity.

Protocol for Formulation of a Fragrance Solution

This protocol provides a general method for incorporating (2-methyl-2-phenylpropyl) acetate
into a simple fragrance solution for research and evaluation purposes.

e Preparation of Stock Solution:

o In a clean glass vial, prepare a stock solution of (2-methyl-2-phenylpropyl) acetate by
dissolving a known weight of the compound in a suitable solvent, such as ethanol.

e Blending:

o In a separate, larger glass container, combine the desired fragrance components (other
essential oils, aroma chemicals) according to the formulation.

o Add the (2-methyl-2-phenylpropyl) acetate stock solution dropwise to the fragrance
blend while gently swirling to ensure homogeneity.
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e Maturation:

o Seal the container and allow the fragrance blend to mature for a specified period (typically
24-48 hours) in a cool, dark place. This allows the different fragrance notes to meld
together.

o Evaluation:

o Evaluate the final fragrance by dipping a fragrance testing strip into the solution and
assessing the olfactory profile over time (top, middle, and base notes).

Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling and storage of (2-
methyl-2-phenylpropyl) acetate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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